Cas no 1805644-89-6 (Methyl 3-cyano-5-difluoromethoxy-4-methoxybenzoate)

• Product Name: Methyl 3-cyano-5-difluoromethoxy-4-methoxybenzoate
• CAS No: 1805644-89-6
• MF: C₁₁H₉F₂NO₄
• MW: 257.190270185471
• CID: 4953258
• Update Time: 2025-07-19

Methyl 3-cyano-5-difluoromethoxy-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-difluoromethoxy-4-methoxybenzoate

• Inchi： 1S/C11H9F2NO4/c1-16-9-7(5-14)3-6(10(15)17-2)4-8(9)18-11(12)13/h3-4,11H,1-2H3
• InChI Key： WIMAMOHPJDCULE-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)C=C(C#N)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 2.4
• Topological Polar Surface Area: 68.6

Additional information on Methyl 3-cyano-5-difluoromethoxy-4-methoxybenzoate

Research Brief on Methyl 3-cyano-5-difluoromethoxy-4-methoxybenzoate (CAS: 1805644-89-6) in Chemical Biology and Pharmaceutical Applications

Methyl 3-cyano-5-difluoromethoxy-4-methoxybenzoate (CAS: 1805644-89-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and cyano functional groups, has been explored for its potential applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and metabolic disorders.

Recent research has focused on the synthetic pathways and optimization of Methyl 3-cyano-5-difluoromethoxy-4-methoxybenzoate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis route for this compound, emphasizing its importance in the production of novel kinase inhibitors. The study reported a yield improvement of over 20% compared to previous methods, leveraging advanced catalytic systems and green chemistry principles.

In addition to its synthetic utility, Methyl 3-cyano-5-difluoromethoxy-4-methoxybenzoate has been investigated for its biological activity. Preliminary in vitro studies suggest that derivatives of this compound exhibit promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters identified several derivatives with IC50 values in the nanomolar range against COX-2, a key enzyme in inflammation.

The pharmacokinetic properties of Methyl 3-cyano-5-difluoromethoxy-4-methoxybenzoate derivatives have also been a focus of recent research. A 2023 paper in Drug Metabolism and Disposition reported favorable metabolic stability and bioavailability profiles for select derivatives, making them attractive candidates for further preclinical development. The study utilized advanced LC-MS/MS techniques to characterize the metabolic pathways and identify potential metabolites.

Looking ahead, the potential applications of Methyl 3-cyano-5-difluoromethoxy-4-methoxybenzoate extend beyond small-molecule therapeutics. Recent work published in ACS Chemical Biology (2024) explored its use as a chemical probe for studying protein-ligand interactions in complex biological systems. The compound's unique structural features enable it to serve as a versatile scaffold for the development of targeted chemical tools.

In conclusion, Methyl 3-cyano-5-difluoromethoxy-4-methoxybenzoate (CAS: 1805644-89-6) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its role as a synthetic intermediate, combined with its emerging biological activities, positions it as a compound of significant interest for future drug discovery efforts. Ongoing research continues to uncover new possibilities for this molecule, particularly in the development of targeted therapies for inflammatory and metabolic diseases.